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Compound of Interest

Compound Name: CP-533,536 metabolite M21

Cat. No.: B15193549 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment extends to the proper disposal of all chemical waste. This guide provides

essential, step-by-step procedures for the disposal of CP-533,536 metabolite M21, a crucial

aspect of responsible chemical handling and laboratory safety.

While specific disposal instructions for the M21 metabolite of CP-533,536 are not readily

available, a comprehensive safety plan can be formulated based on the known characteristics

of the parent compound and general principles of hazardous waste management. CP-533,536,

also known as Evatanepag, is a potent and selective EP2 receptor agonist.[1][2][3] Due to its

biological activity, it is imperative to handle its metabolites as potentially hazardous waste.

Hazard Assessment and Data Summary
A thorough understanding of the parent compound is critical in the absence of specific data for

its metabolite. The following table summarizes key information for CP-533,536.
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Property Data

Chemical Name Evatanepag (CP-533,536 free acid)[1][2][3]

CAS Number 223488-57-1[1][2]

Molecular Formula C25H28N2O5S[2]

Molecular Weight 468.57 g/mol [2]

Mechanism of Action
Potent and selective EP2 receptor agonist[1][2]

[3]

Solubility Soluble in DMSO (≥ 32 mg/mL)[4]

Purity >98%[4]

Experimental Protocols: Step-by-Step Disposal
Procedure
The following procedure is based on standard guidelines for the disposal of laboratory chemical

waste.

1. Personal Protective Equipment (PPE):

Always wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant

gloves, when handling CP-533,536 metabolite M21.

2. Waste Segregation and Collection:

Do not mix the metabolite waste with non-hazardous trash.

Collect all waste containing CP-533,536 metabolite M21, including unused solutions,

contaminated labware (e.g., pipette tips, vials), and PPE, in a designated, leak-proof, and

clearly labeled hazardous waste container.

3. Labeling:

The waste container must be labeled with the words "Hazardous Waste" and the full

chemical name: "CP-533,536 metabolite M21".
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Include the approximate concentration and quantity of the waste.

4. Storage:

Store the hazardous waste container in a designated satellite accumulation area.

Ensure the storage area is secure, well-ventilated, and away from general laboratory traffic.

Keep the container closed at all times, except when adding waste.

5. Disposal Request:

Once the container is full, or in accordance with your institution's policies, arrange for

disposal through your organization's Environmental Health and Safety (EHS) department.

Do not dispose of this chemical waste down the drain or in regular trash.

Visualizing the Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

laboratory chemical waste like CP-533,536 metabolite M21.
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Figure 1. Decision workflow for laboratory chemical waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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